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Compound of Interest

Compound Name: Disperse orange 3

Cat. No.: B124953

An In-depth Technical Guide to Disperse Orange
3

Disperse Orange 3 is a monoazo dye notable for its application in the textile industry and its
well-documented role as a contact allergen.[1] This guide provides a comprehensive overview
of its chemical structure, properties, synthesis, and relevant experimental protocols for
researchers and professionals in drug development and material science.

Chemical Identity and Structure

Disperse Orange 3 is chemically identified as 4-((4-Nitrophenyl)diazenyl)aniline.[2][3][4] It is a
member of the azo dye class, characterized by the presence of a nitrogen-nitrogen double
bond (azo group) connecting two aromatic rings.[1][5] One of the aromatic rings is substituted
with an amino group, and the other with a nitro group.[1][6]

Table 1: Chemical Identifiers for Disperse Orange 3
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Identifier Value

IUPAC Name 4-[(E)-(4-Nitrophenyl)diazenyl]anilin[ 7]
Synonyms 4-(4-Nitrophenylazo)aniline, C.I. 11005[2][4][5]
CAS Number 730-40-5[2][3][5][6]

EC Number 211-984-8[2][3]

Molecular Formula C12H10N40O2[2][3][5][6]

Molecular Weight 242.23 g/mol [2][4][5][6]

InChl Key UNBOSJFEZZJZLR-CCEZHUSRSA-N[2]

Nclcce(ccl)\N=N\c2ccc(cc2)--INVALID-LINK--

SMILES String

=0[2]

graph Disperse Orange 3 Structure {
layout=neato;

node [shape=plaintext];

edge [style=solid];

//
N1
N2
N3
N4
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C1
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Define atom nodes

[Llabel="N", fontcolor="#202124"];
[Llabel="N", fontcolor="#202124"];
[Label="N", fontcolor="#202124"];

[Label="N", fontcolor="#202124"];
[label="0", fontcolor="#202124"];
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C8 [label="C"];

C9 [label="C"];

C10 [label="C"];

C11 [label="C"];

C12 [label="C"];

H1 [label="H:2", fontcolor="#202124"];

// Benzene Ring 1 (with NH2)

Cl -- C2;
c2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- Co;
C6 -- C1;
C4 -- NI1;

N1 -- Hl [style=invis]; // for positioning H2N// Azo Bridge
Cl -- N2;
N2 -- N3 [style=double];

// Benzene Ring 2 (with NO2)

N3 -- C7;
C7 -- C8;
c8 -- (C9;
C9 -- C1lo;
Clo -- C11;
Cl1 -- C12;
Cl2 -- C7;
Clo -- N4;
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// Nitro Group
N4 -- 01 [style=double];
N4 -- 02;

// Position nodes

Cl [pos="0,0!"];

C2 [pos="-1.2,0.7!"];
C3 [pos="-1.2,2.1!"];
C4 [p0s="0,2.8!"];

C5 [pos="1.2,2.1!"];
C6 [pos="1.2,0.7!"];
N1 [pos="0,4!"];

H1 [pos="0,4.6!"];

N2 [pos="-1.5,-0.8!"1;
N3 [pos="-2.5,-0.4!"];
C7 [pos="-3.8,-0.8!"1;
C8 [pos="-4.2,-2.1!"1;
C9 [pos="-5.5,-2.5!"];
Cl10 [pos="-6.4,-1.51"];
Cl1l [pos="-6.0,-0.2!"];
Cl2 [pos="-4.7,0.2!"1;
N4 [pos="-7.8,-1.9!"];
01 [pos="-8.2,-2.9!"];
02 [pos="-8.5,-1.1!"];
}

Caption: Chemical structure of Disperse Orange 3.

Physicochemical Properties

Disperse Orange 3 is a solid, appearing as an orange to dark red powder.[3][5][6][8] It is a
lipophilic substance with very low solubility in water.[7][9][10] Its solubility in organic solvents
like ethanol, acetone, and toluene is higher.[5][6]

Table 2: Physicochemical Properties of Disperse Orange 3
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Property

Value

Physical State

Solid powder[9]

Color Orange, yellow-light red, to dark brown[5][6][8]
Melting Point ~200-220 °C (decomposes)[1][2][3][6][8][11]
Boiling Point ~385-460 °C (estimate)[3][7][8]

Water Solubility

0.34 mg/L - 290.7 ug/L (at 25 °C)[7][8]

Solubility in Organic Solvents

Soluble in ethanol, acetone, toluene[5][6];
Slightly soluble in Chloroform, DMSO,
Methanol[8][12]

log P (n-octanol/water)

2.7[3]

UV-Vis Absorption Maximum (Amax)

415 nm[1][6][13] - 443 nm[2][11][12]

Synthesis and Manufacturing

The industrial synthesis of Disperse Orange 3 involves a multi-step process starting with the

diazotization of 4-nitrobenzenamine.[5][6] The resulting diazonium salt is then coupled with an

aniline derivative.[5][6] A common method involves coupling with N-phenyl-4-sulfonic acid,

followed by hydrolysis with sodium hydroxide to remove the sulfonic acid group.[1][5]

Diazotization
(NaNOz, HCI, -5 to 0°C)

Chloride

Aniline Derivative
(e.g., N-phenyl-4-sulfonic acid)

Azo Coupling

e

Hydrolysis Filtering, Grinding,
Intermediate Azo Compound (NaOH solution, Boiling) - Drying.
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Caption: General synthesis workflow for Disperse Orange 3.

Experimental Protocol: Synthesis of Disperse Orange 3

A representative laboratory-scale synthesis is described as follows:[14]

Dissolution: Dissolve 13.8 g of p-nitroaniline in a mixture of 70 g of alpha-methylnaphthalene
and 49 g of dodecylbenzene sulfonic acid with stirring at 45°C.

o Diazotization: Add 7.0 g of sodium nitrite (NaNO2) to the solution. Stir the mixture for 20
minutes and then heat to 55°C.

e Coupling: Add 9.3 g of aniline to the reaction mixture. The solution will immediately turn
bright orange.

¢ Reaction Completion: Continue stirring the mixture for six hours at approximately 65°C to
ensure the reaction goes to completion.

« Isolation: The resulting product can be isolated and purified to yield a dye with a shade
similar to commercially available Disperse Orange 3.[14]

Applications and Industrial Relevance

The primary application of Disperse Orange 3 is as a disperse dye for coloring synthetic fibers.
[5][15] Due to its lipophilic nature and small molecular size, it is particularly effective for dyeing
polyester and acetate fibers.[5][9][10] It has also been used for dyeing nylon, silk, wool, and
cotton, as well as for coloring plastics.[1][5][15]

Toxicology and Safety

Disperse Orange 3 is a known skin sensitizer and has been associated with allergic contact
dermatitis, particularly in textile workers.[1][9][16] There is limited evidence suggesting a
potential carcinogenic effect, though data is insufficient for a conclusive assessment.[9] Due to
these health concerns, its use in textiles that come into direct contact with the skin is no longer
recommended in some regions.[9] In Germany, for instance, the use of Disperse Orange 3 in
tattoo inks and permanent make-up has been banned.[7]
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The substance is classified as irritating to the eyes, respiratory system, and skin.[8][9][10]
Accidental ingestion may be harmful, and the substance or its metabolites can potentially bind
to hemoglobin, leading to methemoglobinemia.[9]

Industrial Application
(Textile Dyeing)

olors
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(e.g., Polyester, Nylon)

eads to

Direct Skin Contact
(Wearing Apparel)

dll cause

Leaching of Dye
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Allergic Contact Dermatitis

Click to download full resolution via product page

Caption: Pathway from application to potential health effects.
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Experimental Protocols: Biodegradation Study

The environmental fate of azo dyes is a significant area of research. Studies on the
biodegradation of Disperse Orange 3 provide insight into its persistence and breakdown
pathways.

Objective: To assess the ability of a microorganism, such as the white-rot fungus Pleurotus
ostreatus, to decolorize and degrade Disperse Orange 3.

Methodology (Adapted from Zhao et al., 2006):[2]

o Culture Preparation: Cultivate Pleurotus ostreatus in a suitable liquid medium (e.g., potato
dextrose broth) under optimal temperature and pH conditions until sufficient mycelial
biomass is achieved.

 Inoculation: Introduce a known concentration of Disperse Orange 3 into the fungal culture
flasks. A non-inoculated control flask containing the dye and medium should be prepared to
account for any abiotic decolorization.

 Incubation: Incubate the flasks under controlled conditions (e.g., 28°C, 150 rpm shaking) for
a specified period (e.g., 10-15 days).

o Sample Collection: Periodically withdraw aliquots from the culture medium.

» Decolorization Assay: Centrifuge the collected samples to remove mycelia. Measure the
absorbance of the supernatant at the dye's maximum absorption wavelength (Amax = 415-
443 nm) using a UV-Vis spectrophotometer. Calculate the percentage of decolorization
relative to the initial absorbance.

o Degradation Analysis (Optional): Analyze the supernatant using techniques like High-
Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry
(GC-MS) to identify any metabolic breakdown products, confirming the biodegradation
process beyond simple color removal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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